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Compound of Interest

Compound Name: 2-Chloro-4-methylnicotinamide

Cat. No.: B173536 Get Quote

CAS Number: 152362-01-1

This technical guide provides a comprehensive overview of 2-Chloro-4-methylnicotinamide,

a key intermediate in the synthesis of the non-nucleoside reverse transcriptase inhibitor

(NNRTI), Nevirapine.[1][2] This document is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Chemical and Physical Properties
2-Chloro-4-methylnicotinamide is a substituted pyridine derivative with the molecular formula

C₇H₇ClN₂O.[3] Below is a summary of its key chemical and physical properties.
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Property Value Reference

CAS Number 152362-01-1 [3]

Molecular Formula C₇H₇ClN₂O [3]

Molecular Weight 170.60 g/mol [3]

Physical State Solid

Melting Point 70-71 °C

Solubility No data available

Density No data available

pKa No data available

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of 2-Chloro-4-
methylnicotinamide. While specific spectra are not publicly available in detail, typical chemical

shifts and spectral characteristics can be inferred from the structure and data on related

compounds. Commercial suppliers often provide analytical data such as NMR, HPLC, and LC-

MS upon request.

Expected ¹H NMR Spectral Data:

Aromatic Protons: Signals corresponding to the protons on the pyridine ring.

Methyl Protons: A singlet corresponding to the methyl group at the 4-position.

Amide Protons: Broad signals corresponding to the -NH₂ group of the amide.

Expected ¹³C NMR Spectral Data:

Signals for the carbon atoms of the pyridine ring, the methyl group, and the carbonyl group

of the amide.

Expected IR Spectral Data:
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N-H Stretching: Characteristic peaks for the amide N-H bonds.

C=O Stretching: A strong absorption band for the carbonyl group of the amide.

C-Cl Stretching: Absorption in the fingerprint region.

Aromatic C-H and C=C/C=N Stretching: Peaks characteristic of the pyridine ring.

Expected Mass Spectrometry Data:

The mass spectrum should show a molecular ion peak corresponding to the molecular

weight of the compound (170.60 g/mol ). The isotopic pattern for chlorine (³⁵Cl and ³⁷Cl)

should be observable.

Synthesis and Experimental Protocols
2-Chloro-4-methylnicotinamide is a key intermediate in the synthesis of Nevirapine.[1][2] The

following sections outline the synthetic routes to this compound and its subsequent conversion.

Synthesis of 2-Chloro-4-methylnicotinamide
A common method for the synthesis of 2-Chloro-4-methylnicotinamide involves the

ammonolysis of an ester precursor, such as ethyl 2-chloro-4-methylnicotinate.

Experimental Protocol: Ammonolysis of Ethyl 2-chloro-4-methylnicotinate

Reaction Setup: In a suitable reaction vessel, dissolve ethyl 2-chloro-4-methylnicotinate (1.0

eq) in a solvent such as ethylene glycol.

Ammonolysis: Heat the solution to approximately 120°C and bubble ammonia gas through

the mixture.

Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,

such as Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Add water to

the reaction mixture, which may cause the product to precipitate.
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Extraction: If the product does not precipitate, extract the aqueous layer with a suitable

organic solvent, such as dichloromethane.

Purification: Combine the organic extracts, dry over an anhydrous salt (e.g., sodium sulfate),

filter, and concentrate under reduced pressure to yield crude 2-chloro-4-
methylnicotinamide. Further purification can be achieved by recrystallization.

Synthesis of the Precursor: 2-Chloro-4-methyl
nicotinonitrile
A precursor to 2-Chloro-4-methylnicotinamide, 2-chloro-4-methyl nicotinonitrile, can be

synthesized from (E)-4-(dimethylamino)but-3-en-2-one and malononitrile. This involves a

condensation and subsequent chlorination/cyclization.

Logical Workflow for the Synthesis of 2-Chloro-4-methyl nicotinonitrile

Synthesis of 2-Chloro-4-methyl nicotinonitrile

(E)-4-(dimethylamino)but-3-en-2-one + Malononitrile

Condensation

Intermediate Enamine

Chlorination & Cyclization
(Phosphorus oxychloride)

2-Chloro-4-methyl nicotinonitrile
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 2-Chloro-4-methyl nicotinonitrile.

Role in Nevirapine Synthesis
2-Chloro-4-methylnicotinamide is a crucial building block in the multi-step synthesis of

Nevirapine. The overall pathway involves the coupling of two substituted pyridine rings.

Precursor 1 Synthesis Precursor 2 Synthesis

2-Chloro-4-methylnicotinamide

Coupling Reaction

2-Chloro-3-amino-4-picoline

Intermediate Amide

Cyclization

Nevirapine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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